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Compound of Interest

Compound Name: 5-Ethynyl-2-methoxypyridine

Cat. No.: B1321258 Get Quote

5-Ethynyl-2-methoxypyridine: A Technical Guide
for Researchers
For researchers, scientists, and drug development professionals, 5-Ethynyl-2-
methoxypyridine is a valuable heterocyclic building block with emerging applications in

medicinal chemistry and neuroscience. This technical guide provides an in-depth overview of

its commercial availability, synthesis, and potential biological significance.

Commercial Availability and Suppliers
5-Ethynyl-2-methoxypyridine (CAS No. 663955-59-7) is commercially available from a range

of chemical suppliers. Purity levels and pricing vary, and it is crucial for researchers to select a

supplier that meets the specific requirements of their experimental work. Below is a summary of

some commercially available options. A related isomer, 2-Ethynyl-5-methoxypyridine, is also

available from suppliers such as Sigma-Aldrich.
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Supplier Purity Quantity Price (USD)

INDOFINE Chemical

Company
97% 250 mg $133.00

1 g $395.00

Astatech 95% 0.25 g $117.00

Synblock ≥98% - Request Quote

Parchem - - Request Quote

CP Lab Safety 95% 5 g -

Synthesis of 5-Ethynyl-2-methoxypyridine
The primary synthetic route to 5-Ethynyl-2-methoxypyridine is the Sonogashira coupling

reaction.[1] This palladium-catalyzed cross-coupling reaction is a versatile and widely used

method for the formation of carbon-carbon bonds between a terminal alkyne and an aryl or

vinyl halide.[2]

A general experimental workflow for the synthesis of 5-Ethynyl-2-methoxypyridine via a

Sonogashira coupling is outlined below.
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Reactants Catalytic System Reaction Conditions

Sonogashira Coupling

Workup & Purification

5-Halo-2-methoxypyridine

Reaction Mixture

Ethynyltrimethylsilane Palladium Catalyst
(e.g., Pd(PPh3)2Cl2)

Copper Co-catalyst
(e.g., CuI)

Base
(e.g., Triethylamine)

Anhydrous Solvent
(e.g., THF, Toluene)

Inert Atmosphere
(e.g., Argon, Nitrogen)

Temperature
(Room Temp to Reflux)

Aqueous Workup

Solvent Extraction

Column Chromatography

5-Ethynyl-2-methoxypyridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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